7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-((3-methoxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-8-(3-methoxypropylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H26ClN5O5/c1-24-17-16(18(28)25(2)20(24)29)26(19(23-17)22-9-4-10-30-3)11-14(27)12-31-15-7-5-13(21)6-8-15/h5-8,14,27H,4,9-12H2,1-3H3,(H,22,23)
• InChI Key: OYEBGINDPDYUNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCCOC)CC(COC3=CC=C(C=C3)Cl)O
• Molecular Formula: C20H26ClN5O5
• Molecular Weight: 451.9 g/mol

Description

7-(3-(4-chlorophenoxy)-2-hydroxypropyl)-8-((3-methoxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H26ClN5O5 and its molecular weight is 451.91. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Potential

A study explored a new series of 8-aminoalkylamino derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors. These compounds were evaluated for their antidepressant and anxiolytic properties in vivo, highlighting the potential psychotropic activity of purine derivatives. This research suggests that the structural modification of the purine-2,6-dione core, akin to the structural features of the compound you're interested in, can lead to the development of new psychotropic agents (Chłoń-Rzepa et al., 2013).

Heterocyclic Compound Synthesis

Another area of research involves the synthesis of novel heterocyclic compounds starting from purine derivatives. For instance, the reaction of 2-aminotheophyllines with glycerol epichlorohydrin under various conditions has led to the formation of complex structures including 7-(2-hydroxy-3-chloro-1-propyl)-8-arylaminotheophyllines. This work underscores the versatility of purine derivatives in synthesizing new heterocycles, which could have various scientific and therapeutic applications (Kremzer et al., 1981).